Cas no 1438559-55-7 (1-(5-Chloroquinolin-8-yl)ethanone)

• Product Name: 1-(5-Chloroquinolin-8-yl)ethanone
• CAS No: 1438559-55-7
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• MDL: MFCD28338884
• CID: 4604717
• PubChem ID: 23423538
• Update Time: 2025-09-23

1-(5-Chloroquinolin-8-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloroquinolin-8-yl)ethanone
• 8-Acetyl-5-chloroquinoline
• Ethanone, 1-(5-chloro-8-quinolinyl)-
• 1-(5-Chloroquinolin-8-yl)ethan-1-one
• SY047969
• AC4279
• AC-29861
• CS-12370
• AB91071
• MFCD28338884
• AKOS032455853
• 1438559-55-7
• CS-0130045
• 1-(5-Chloroquinolin-8-yl)ethanone

• MDL： MFCD28338884
• Inchi： 1S/C11H8ClNO/c1-7(14)8-4-5-10(12)9-3-2-6-13-11(8)9/h2-6H,1H3
• InChI Key： JMKBPBNGEGDMLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=O)C2C1=CC=CN=2

Computed Properties

• Exact Mass: 205.0294416g/mol
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-(5-Chloroquinolin-8-yl)ethanone

Research Brief on 1-(5-Chloroquinolin-8-yl)ethanone (CAS: 1438559-55-7): Recent Advances and Applications in Chemical Biology and Medicine

1-(5-Chloroquinolin-8-yl)ethanone (CAS: 1438559-55-7) is a chlorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This compound, characterized by a quinoline scaffold substituted with a chloro group at the 5-position and an acetyl group at the 8-position, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 1-(5-Chloroquinolin-8-yl)ethanone and its derivatives. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity and inhibits key enzymes involved in DNA replication. These findings suggest its potential as a lead compound for developing novel antibiotics to address the growing challenge of antimicrobial resistance.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 1-(5-Chloroquinolin-8-yl)ethanone was utilized as a precursor for the synthesis of quinoline-based kinase inhibitors. The study focused on modifying the acetyl group to introduce various pharmacophores, resulting in compounds with enhanced selectivity for specific kinase targets. One derivative, in particular, showed promising inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and attractive targets for cancer therapy. The researchers employed molecular docking and kinetic assays to elucidate the binding modes and inhibitory mechanisms of these derivatives.

Recent work has also explored the anti-inflammatory potential of 1-(5-Chloroquinolin-8-yl)ethanone. A 2023 study in European Journal of Pharmacology demonstrated that this compound suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. The anti-inflammatory effects were attributed to the inhibition of NF-κB signaling, a key pathway in the regulation of immune responses. These results highlight the compound's potential as a scaffold for developing new anti-inflammatory drugs, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, recent synthetic methodologies have improved the accessibility of 1-(5-Chloroquinolin-8-yl)ethanone. A 2024 report in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using palladium-catalyzed cross-coupling reactions. This approach not only increased the yield but also reduced the generation of hazardous byproducts, aligning with the principles of green chemistry. Such advancements are critical for facilitating the large-scale production of this compound for further preclinical and clinical studies.

In conclusion, 1-(5-Chloroquinolin-8-yl)ethanone (CAS: 1438559-55-7) continues to emerge as a valuable scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent synthetic improvements, underscore its potential for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to translate these findings into therapeutic applications.